molecular formula C10H13N3O3 B6263823 rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans CAS No. 2307735-99-3

rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans

Cat. No. B6263823
CAS RN: 2307735-99-3
M. Wt: 223.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.2. The purity is usually 95.
BenchChem offers high-quality rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans involves the synthesis of the key intermediate, 1-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrrolidine, followed by the coupling of this intermediate with a carboxylic acid derivative to form the final product.", "Starting Materials": [ "1-methylpyrrolidine", "1-methylimidazole", "2-bromoacetic acid", "triethylamine", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate", "methanol" ], "Reaction": [ "1. Synthesis of 1-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrrolidine: 1-methylpyrrolidine and 1-methylimidazole are reacted in the presence of triethylamine to form the intermediate. This intermediate is then treated with 2-bromoacetic acid in the presence of diisopropylethylamine and N,N'-dicyclohexylcarbodiimide to form the key intermediate, 1-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrrolidine.", "2. Coupling of key intermediate with carboxylic acid derivative: The key intermediate is coupled with ethyl chloroformate in the presence of triethylamine to form the corresponding ethyl ester. This ester is then hydrolyzed with sodium hydroxide to form the carboxylic acid derivative. The carboxylic acid derivative is then coupled with the key intermediate in the presence of N,N'-dicyclohexylcarbodiimide to form the final product, rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans.", "3. Purification of final product: The final product is purified by precipitation with hydrochloric acid, followed by washing with water and drying. The product is then dissolved in ethyl acetate and washed with sodium chloride solution. The organic layer is then dried over sodium sulfate and concentrated under reduced pressure. The resulting solid is then recrystallized from methanol to obtain the pure final product." ] }

CAS RN

2307735-99-3

Product Name

rac-(2R,3R)-1-methyl-2-(1-methyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans

Molecular Formula

C10H13N3O3

Molecular Weight

223.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.